2-Benzylsulfanyl-4,5-dihydrothiazole

• CAS RN: 41834-62-2
• Molecular Formula: C10H11NS2
• Molecular Weight: 209.3 g/mol
• IUPAC Name: 2-benzylsulfanyl-4,5-dihydro-1,3-thiazole
• InChI: InChI=1S/C10H11NS2/c1-2-4-9(5-3-1)8-13-10-11-6-7-12-10/h1-5H,6-8H2
• InChI Key: XBGYPYUXCWDZGV-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(=N1)SCC2=CC=CC=C2

Description

2-Benzylsulfanyl-4,5-dihydrothiazole is a useful research compound. Its molecular formula is C10H11NS2 and its molecular weight is 209.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a dry, nitrogen (N2)-purged 500 milliliter (mL) round bottom flask was added 1.15 grams (g) (4.8 mmol) sodium hydride. To this was added 150 mL dry tetrahydrofuran and 5.70 g (4.8 mmol) 2-mercaptothiazoline in 24 mL tetrahydrofuran. After approximately 15 minutes of stirring at room temperature, 5.5 mL (4.8 mmol) benzyl chloride was added and stirred for an additional 5 minutes. Tetrahydrofuran was removed by rotary evaporation and product was dissolved in hexane. After filtration, the product was recrystallized from hexane to yield 2.6 g of white crystals (26% yield). 1H NMR (CDCl3): 3.434 ppm, t, 2H; 4.259 ppm, t, 2H; 4.413 ppm, s, 2H; 7.317 ppm, m, 5H.